Cas no 476211-62-8 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide
• CAS No: 476211-62-8
• MF: C₁₈H₁₁BrN₂OS₂
• MW: 415.326740503311
• CID: 6010968
• PubChem ID: 3334528
• Update Time: 2025-05-19

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-1-naphthamide
• 1-Naphthalenecarboxamide, N-[4-(5-bromo-2-thienyl)-2-thiazolyl]-
• F0214-0006
• 476211-62-8
• AKOS024575043
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]naphthalene-1-carboxamide

• Inchi： 1S/C18H11BrN2OS2/c19-16-9-8-15(24-16)14-10-23-18(20-14)21-17(22)13-7-3-5-11-4-1-2-6-12(11)13/h1-10H,(H,20,21,22)
• InChI Key： JFAKNXQNIMQBOV-UHFFFAOYSA-N
• SMILES： C1(C(NC2=NC(C3SC(Br)=CC=3)=CS2)=O)=C2C(C=CC=C2)=CC=C1

Computed Properties

• Exact Mass: 413.94962g/mol
• Monoisotopic Mass: 413.94962g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 466
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 98.5Ų

Experimental Properties

• Density: 1.621±0.06 g/cm3(Predicted)
• pka: 6.62±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxamides

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide (CAS No. 476211-62-8): A Comprehensive Overview

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide (CAS No. 476211-62-8) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a naphthalene core, a thiazole ring, and a brominated thiophene moiety. These structural elements contribute to its potential biological activities and therapeutic applications.

The synthesis of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide involves multiple steps and requires precise control over reaction conditions to ensure high yields and purity. Recent advancements in synthetic methodologies have enabled researchers to develop more efficient and scalable routes for the production of this compound. For instance, a study published in the Journal of Organic Chemistry in 2021 reported a novel palladium-catalyzed cross-coupling reaction that significantly improved the yield and purity of the final product.

In terms of its biological activity, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide has shown promising results in various preclinical studies. One of the key areas of interest is its potential as an anticancer agent. Research conducted at the National Cancer Institute demonstrated that this compound exhibits selective cytotoxicity against several cancer cell lines, including breast, lung, and colon cancer cells. The mechanism of action appears to involve the inhibition of key signaling pathways involved in cell proliferation and survival.

Furthermore, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide has been investigated for its anti-inflammatory properties. A study published in the Journal of Medicinal Chemistry in 2020 reported that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in lipopolysaccharide-stimulated macrophages. These findings suggest that it may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic properties of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide have also been studied extensively. Preclinical data indicate that it has favorable oral bioavailability and a reasonable half-life, making it a promising candidate for further development as an orally administered therapeutic agent. However, ongoing research is focused on optimizing its pharmacokinetic profile to enhance its therapeutic index and reduce potential side effects.

In addition to its therapeutic potential, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide has also been explored for its use as a research tool in chemical biology. Its unique structural features make it an excellent ligand for probing protein-protein interactions and signaling pathways in living cells. For example, a study published in Nature Chemical Biology in 2019 utilized this compound to investigate the role of specific kinases in cancer cell survival pathways.

The safety profile of N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide is another critical aspect of its development as a pharmaceutical agent. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further safety evaluations are necessary to ensure its long-term safety and efficacy in human subjects.

In conclusion, N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-ylnaphthalene-1-carboxamide (CAS No. 476211-62-8) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play an increasingly important role in the development of novel therapeutics for various diseases.